Cas no 63286-29-3 (2-Chloro-6-hydrazinylpyrazine)

2-Chloro-6-hydrazinylpyrazine is a heterocyclic compound featuring both chloro and hydrazinyl functional groups on a pyrazine backbone. This structure imparts reactivity suitable for use as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The chloro group allows for nucleophilic substitution reactions, while the hydrazinyl moiety enables condensation and cyclization processes. Its well-defined reactivity profile makes it valuable for constructing complex nitrogen-containing heterocycles. The compound is typically handled under controlled conditions due to its sensitivity to moisture and air. Proper storage and handling are essential to maintain stability and purity for synthetic applications.
2-Chloro-6-hydrazinylpyrazine structure
2-Chloro-6-hydrazinylpyrazine structure
Product Name:2-Chloro-6-hydrazinylpyrazine
CAS No:63286-29-3
MF:C4H5ClN4
MW:144.562298536301
MDL:MFCD09049072
CID:856961
PubChem ID:12693185
Update Time:2025-06-07

2-Chloro-6-hydrazinylpyrazine Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-6-hydrazinylpyrazine
    • (6-chloropyrazin-2-yl)hydrazine
    • 2-Chloro-6-hydrazinopyrazine
    • PS-5637
    • SY065959
    • 2(1H)-Pyrazinone, 6-chloro-, hydrazone
    • (6-Chloro-pyrazin-2-yl)-hydrazine
    • AKOS028109071
    • 1-(6-chloropyrazin-2-yl)hydrazine
    • DTXSID80507103
    • MFCD09049072
    • OSM-S-302
    • DTXCID20457911
    • CS-0099498
    • FEDQSVIJHNBUHH-UHFFFAOYSA-N
    • SCHEMBL6658388
    • AKOS000133032
    • 63286-29-3
    • 2-chloro-6-hydrazineylpyrazine
    • EN300-31188
    • Z319443864
    • MDL： MFCD09049072
    • Inchi： 1S/C4H5ClN4/c5-3-1-7-2-4(8-3)9-6/h1-2H,6H2,(H,8,9)
    • InChI Key： FEDQSVIJHNBUHH-UHFFFAOYSA-N
    • SMILES： ClC1=CN=CC(=N1)NN

Computed Properties

  • Exact Mass: 144.02000
  • Monoisotopic Mass: 144.0202739g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 88.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 63.8Ų

Experimental Properties

  • Density: 1.63±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 118°
  • Boiling Point: 254.8±50.0 ºC (760 Torr),
  • Flash Point: 107.9±30.1 ºC,
  • Solubility: Slightly soluble (14 g/l) (25 º C),
  • PSA: 63.83000
  • LogP: 1.18890

2-Chloro-6-hydrazinylpyrazine Security Information

2-Chloro-6-hydrazinylpyrazine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Chloro-6-hydrazinylpyrazine Pricemore >>

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2-Chloro-6-hydrazinylpyrazine Production Method

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